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Compound of Interest

Compound Name: Androgen receptor-IN-3

Cat. No.: B1367888 Get Quote

Disclaimer: Publicly available information on Androgen Receptor-IN-3 (Compound 22) is

limited. This guide provides all available specific data for this compound and supplements it

with established methodologies and principles for the characterization of androgen receptor

(AR) antagonists to offer a comprehensive technical overview for researchers, scientists, and

drug development professionals.

Core Compound Information
Androgen Receptor-IN-3, also known as Compound 22, is identified as an inhibitor of the

androgen receptor. The following details have been collated from available chemical and

pharmacological sources.

Identifier Value

Compound Name Androgen Receptor-IN-3 (Compound 22)

CAS Number 926228-58-2

Molecular Formula C₁₄H₁₆N₂O₂S

Chemical Name
[2-(Morpholin-4-yl)-4-phenyl-1,3-thiazol-5-

yl]methanol
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The primary reported biological activity for Androgen Receptor-IN-3 (Compound 22) is its

ability to inhibit the transcriptional activity of the androgen receptor in a human prostate cancer

cell line.

Assay Cell Line Parameter Value Reference

AR-driven

Transcriptional

Activity

LNCaP IC₅₀ 5.04 μM [1]

This value represents the concentration of the compound required to inhibit 50% of the

androgen receptor's transcriptional activity in LNCaP cells.

Mechanism of Action
Androgen Receptor-IN-3 (Compound 22) is classified as an androgen receptor inhibitor. The

canonical androgen receptor signaling pathway is initiated by the binding of androgens, such

as testosterone and dihydrotestosterone (DHT), to the AR in the cytoplasm. This binding event

triggers a conformational change in the AR, leading to its dissociation from heat shock proteins,

subsequent dimerization, and translocation into the nucleus. Within the nucleus, the AR dimer

binds to Androgen Response Elements (AREs) on the DNA, recruiting co-regulators and

initiating the transcription of target genes that drive prostate cancer cell growth and survival.

An inhibitor like Androgen Receptor-IN-3 would interfere with this pathway, likely by

competing with endogenous androgens for binding to the ligand-binding domain (LBD) of the

AR, thereby preventing its activation and downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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